Cas no 1016807-59-2 (2-(1H-imidazol-1-yl)ethanimidamide)

• Product Name: 2-(1H-imidazol-1-yl)ethanimidamide
• CAS No: 1016807-59-2
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 2189033
• PubChem ID: 24710729
• Update Time: 2025-07-02

2-(1H-imidazol-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-1-yl)acetimidamide hydrochloride
• 2-(1H-imidazol-1-yl)ethanimidamide
• 2-(1H-Imidazol-1-yl)acetimidamide
• 1016807-59-2
• EN300-1263678
• F51909
• AKOS000196807
• CS-0306101

• Inchi： 1S/C5H8N4/c6-5(7)3-9-2-1-8-4-9/h1-2,4H,3H2,(H3,6,7)
• InChI Key： ORTAIQBSPGVIGW-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC(=N)N

Computed Properties

• Exact Mass: 124.074896g/mol
• Monoisotopic Mass: 124.074896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 124.14g/mol
• XLogP3: -0.9
• Topological Polar Surface Area: 67.7Ų

Additional information on 2-(1H-imidazol-1-yl)ethanimidamide

Recent Advances in the Study of 2-(1H-imidazol-1-yl)ethanimidamide (CAS: 1016807-59-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-imidazol-1-yl)ethanimidamide (CAS: 1016807-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole and amidine functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of enzymatic activity, particularly in the context of inflammatory and infectious diseases. The compound's ability to interact with key biological targets has positioned it as a focal point in drug discovery efforts.

One of the most notable findings in recent research is the role of 2-(1H-imidazol-1-yl)ethanimidamide in inhibiting specific enzymes involved in the biosynthesis of pathogenic factors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in blocking the activity of bacterial enzymes responsible for antibiotic resistance. The study utilized a combination of X-ray crystallography and molecular docking simulations to elucidate the binding mechanism of the compound, revealing a high affinity for the active site of the target enzyme. These findings suggest potential applications in combating multidrug-resistant bacterial infections.

Further investigations have highlighted the compound's utility in cancer research. A recent preprint on bioRxiv detailed its ability to modulate the activity of kinases involved in tumor proliferation. The study employed high-throughput screening assays to identify 2-(1H-imidazol-1-yl)ethanimidamide as a potent inhibitor of a specific kinase pathway associated with aggressive forms of breast cancer. The results indicated a significant reduction in tumor cell viability, with minimal cytotoxicity to normal cells, underscoring its potential as a targeted therapeutic agent.

In addition to its therapeutic potential, the chemical synthesis and optimization of 2-(1H-imidazol-1-yl)ethanimidamide have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing the environmental impact of the production process. This advancement is critical for scaling up production for preclinical and clinical studies, addressing one of the key challenges in translating laboratory findings into practical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(1H-imidazol-1-yl)ethanimidamide. Pharmacokinetic studies have revealed variable bioavailability, necessitating further optimization of its formulation. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to improve its stability and absorption. These efforts are expected to pave the way for future clinical trials, bringing this compound closer to therapeutic use.

In conclusion, 2-(1H-imidazol-1-yl)ethanimidamide (CAS: 1016807-59-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial and anticancer therapies to its role in enzyme modulation, highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic benefits and overcome existing challenges in drug delivery and formulation.